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Compound of Interest

Compound Name: Disperse red 91

Cat. No.: B076703 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Disperse Red 91, a

synthetic anthraquinone dye. This document details commercially available sources, typical

purity grades, and analytical methodologies for its characterization. This guide is intended to

assist researchers, scientists, and professionals in drug development in sourcing and utilizing

Disperse Red 91 for their studies.

Commercial Suppliers and Purity Grades
Disperse Red 91 is available from a variety of commercial chemical suppliers, catering to

different research and industrial needs. The purity of the dye is a critical parameter for scientific

applications, ensuring reproducibility and accuracy of experimental results. While "technical

grade" is common for industrial dyeing processes, higher purity grades are essential for

laboratory research. Below is a summary of some commercial suppliers and their stated purity

levels for Disperse Red 91.
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Supplier Website/Platform Stated Purity/Grade

Career Henan Chemical Co. ChemicalBook ≥98%[1]

MedChemExpress medchemexpress.com

Research Grade (Certificate of

Analysis available upon

request)[2][3]

Enochdye enochdye.com
Industrial Grade (Technical

Data Sheet available)[4]

World Dye Variety worldyevariety.com
Various (Lists multiple

suppliers)

Alfa Chemistry alfred-chem.com Not specified

Clinisciences clinisciences.com Research Grade[5]

Gentaur gentaur.com
High-quality laboratory

reagent[6]

Note: Purity specifications can vary between batches and suppliers. It is highly recommended

to request a certificate of analysis (CoA) for lot-specific purity data before purchase, especially

for sensitive applications.

Experimental Protocols: Purity Determination by
High-Performance Liquid Chromatography (HPLC)
High-Performance Liquid Chromatography (HPLC) is a robust and widely used analytical

technique for the separation, identification, and quantification of components in a mixture. It is a

primary method for assessing the purity of dyes like Disperse Red 91. The following is a

generalized HPLC method that can be adapted for the analysis of Disperse Red 91, based on

established protocols for disperse dyes.

Objective: To determine the purity of a Disperse Red 91 sample by separating the main

component from any impurities.

Materials and Reagents:
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Disperse Red 91 sample

Acetonitrile (HPLC grade)

Water (HPLC grade, preferably deionized and filtered)

Methanol (HPLC grade)

Formic acid or other suitable modifier (optional, for pH adjustment of the mobile phase)

0.22 µm syringe filters

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system equipped with:

Degasser

Binary or Quaternary pump

Autosampler

Column oven

Photodiode Array (PDA) or UV-Vis detector

C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Data acquisition and processing software (e.g., Empower)

Methodology:

Standard and Sample Preparation:

Standard Solution: Accurately weigh a small amount of a Disperse Red 91 reference

standard and dissolve it in a suitable solvent (e.g., acetonitrile or methanol) to prepare a

stock solution of known concentration (e.g., 1 mg/mL). Further dilute the stock solution to

create working standards of lower concentrations.
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Sample Solution: Prepare a sample solution of Disperse Red 91 in the same manner as

the standard solution.

Filter all solutions through a 0.22 µm syringe filter before injection to remove any

particulate matter.

Chromatographic Conditions:

Mobile Phase: A gradient elution is typically employed for separating the main dye from its

impurities. A common mobile phase combination for disperse dyes is a mixture of

acetonitrile and water.

Mobile Phase A: Water

Mobile Phase B: Acetonitrile

Gradient Program:

0-20 min: 40% B to 90% B

20-25 min: Hold at 90% B

25-26 min: 90% B to 40% B

26-30 min: Re-equilibration at 40% B

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Injection Volume: 10 µL

Detection: Monitor the absorbance at the maximum wavelength (λmax) of Disperse Red
91 (typically determined by a PDA scan).

Data Analysis:

Identify the peak corresponding to Disperse Red 91 in the chromatogram by comparing

its retention time with that of the reference standard.
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The purity of the sample is calculated based on the area percentage of the main peak

relative to the total area of all peaks in the chromatogram.

Purity (%) = (Area of Disperse Red 91 peak / Total area of all peaks) x 100

Visualizations
Experimental Workflow for Purity Analysis
The following diagram illustrates the typical workflow for determining the purity of a Disperse
Red 91 sample using HPLC.
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Caption: Workflow for HPLC Purity Analysis of Disperse Red 91.
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Signaling Pathways and Biological Interactions
Currently, there is a lack of specific scientific literature detailing the direct interaction of

Disperse Red 91 with defined cellular signaling pathways in a research context. Its primary

application is in the textile and plastics industries as a colorant.[4] Toxicological studies have

been conducted on various disperse dyes, some of which indicate potential for skin

sensitization and other adverse health effects. However, these studies do not typically elucidate

the specific molecular signaling cascades involved. Researchers investigating the biological

effects of Disperse Red 91 would need to conduct foundational studies to identify any such

interactions.

Conclusion
This technical guide provides essential information for researchers and scientists working with

Disperse Red 91. By understanding the available commercial sources, purity grades, and

standard analytical techniques, users can ensure the quality and reliability of their starting

materials. The provided HPLC protocol serves as a robust starting point for in-house purity

verification. While the direct engagement of Disperse Red 91 in specific signaling pathways is

not well-documented, this highlights a potential area for future research into the biological

activity of this and other related anthraquinone-based dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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